Cas no 1065204-79-6 (tert-Butyl 5-amino-3-methyl-1H-pyrazole-1-carboxylate)

tert-Butyl 5-amino-3-methyl-1H-pyrazole-1-carboxylate structure
1065204-79-6 structure
Product Name:tert-Butyl 5-amino-3-methyl-1H-pyrazole-1-carboxylate
CAS No:1065204-79-6
MF:C9H15N3O2
MW:197.234301805496
MDL:MFCD11656647
CID:1079038
PubChem ID:56972293
Update Time:2025-09-28

tert-Butyl 5-amino-3-methyl-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 5-amino-3-methyl-1H-pyrazole-1-carboxylate
    • EN300-109665
    • A935557
    • LG-0714
    • TERT-BUTYL-5-AMINO-3-METHYL-1H-PYRAZOLE-1-CARBOXYLATE
    • 5-Amino-1-Boc-3-methyl-1H-pyrazole
    • DTXSID90719351
    • tert-butyl 5-amino-3-methylpyrazole-1-carboxylate
    • 5-amino-1-tert-butoxycarbonyl-3-methylpyrazole
    • Tert-butyl5-amino-3-methyl-1H-pyrazole-1-carboxylate
    • MFCD11656647
    • CS-0038600
    • 1065204-79-6
    • 5-Amino-3-methyl-1H-pyrazole, N1-BOC protected
    • SY060792
    • XMDRIBPTIGVLOD-UHFFFAOYSA-N
    • AM9898
    • DB-353072
    • AKOS015996886
    • Z1255365751
    • SCHEMBL174902
    • MDL: MFCD11656647
    • Inchi: 1S/C9H15N3O2/c1-6-5-7(10)12(11-6)8(13)14-9(2,3)4/h5H,10H2,1-4H3
    • InChI Key: XMDRIBPTIGVLOD-UHFFFAOYSA-N
    • SMILES: O(C(N1C(=CC(C)=N1)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 197.116426730g/mol
  • Monoisotopic Mass: 197.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 70.1Ų

tert-Butyl 5-amino-3-methyl-1H-pyrazole-1-carboxylate Pricemore >>

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